![molecular formula C9H8N2O4S3 B7550131 4-(1,3-Thiazol-4-ylmethylsulfamoyl)thiophene-2-carboxylic acid](/img/structure/B7550131.png)
4-(1,3-Thiazol-4-ylmethylsulfamoyl)thiophene-2-carboxylic acid
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Overview
Description
4-(1,3-Thiazol-4-ylmethylsulfamoyl)thiophene-2-carboxylic acid, also known as TSTCA, is a heterocyclic compound that has been extensively studied due to its potential applications in various scientific research fields. TSTCA is a sulfur-containing compound that belongs to the class of thiazole-based compounds.
Mechanism of Action
The mechanism of action of 4-(1,3-Thiazol-4-ylmethylsulfamoyl)thiophene-2-carboxylic acid is not fully understood. However, it has been suggested that this compound may exert its biological activities through the inhibition of enzymes or by binding to specific receptors. This compound has been shown to inhibit the growth of various microorganisms by disrupting their cell membrane integrity. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix and play a role in the development of various diseases, including cancer and arthritis.
Advantages and Limitations for Lab Experiments
4-(1,3-Thiazol-4-ylmethylsulfamoyl)thiophene-2-carboxylic acid has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It exhibits potent biological activities at low concentrations, making it a valuable tool for investigating the mechanisms of various biological processes. However, this compound also has some limitations. It has poor solubility in aqueous solutions, which may limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which may limit its potential applications in some research areas.
Future Directions
There are several future directions for the research on 4-(1,3-Thiazol-4-ylmethylsulfamoyl)thiophene-2-carboxylic acid. One potential direction is to investigate its potential use as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Another potential direction is to explore its potential use as a fluorescent probe for the detection of metal ions in biological systems. Furthermore, the synthesis of novel materials using this compound as a building block could lead to the development of new materials with unique properties. Overall, the study of this compound has the potential to contribute significantly to various scientific research fields.
Synthesis Methods
The synthesis of 4-(1,3-Thiazol-4-ylmethylsulfamoyl)thiophene-2-carboxylic acid involves the reaction of 4-chloromethylthiazole with thiophene-2-carboxylic acid in the presence of sodium sulfide. The resulting product is then treated with sulfamic acid to obtain this compound. The synthesis of this compound has been optimized to improve the yield and purity of the compound.
Scientific Research Applications
4-(1,3-Thiazol-4-ylmethylsulfamoyl)thiophene-2-carboxylic acid has been extensively studied for its potential applications in various scientific research fields. It has been shown to exhibit antimicrobial, anticancer, and anti-inflammatory activities. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological systems. In addition, this compound has been studied for its potential use as a building block for the synthesis of novel materials with unique properties.
Properties
IUPAC Name |
4-(1,3-thiazol-4-ylmethylsulfamoyl)thiophene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O4S3/c12-9(13)8-1-7(4-17-8)18(14,15)11-2-6-3-16-5-10-6/h1,3-5,11H,2H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPKWBLWMYNFREN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1S(=O)(=O)NCC2=CSC=N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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